Cas no 1806312-75-3 (2'-Fluoro-6'-methyl-3'-nitroacetophenone)

• Product Name: 2'-Fluoro-6'-methyl-3'-nitroacetophenone
• CAS No: 1806312-75-3
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 5005014
• Update Time: 2025-05-22

2'-Fluoro-6'-methyl-3'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-6'-methyl-3'-nitroacetophenone

• Inchi： 1S/C9H8FNO3/c1-5-3-4-7(11(13)14)9(10)8(5)6(2)12/h3-4H,1-2H3
• InChI Key： FFNMGAXDFUPGNQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C)=C1C(C)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9

Additional information on 2'-Fluoro-6'-methyl-3'-nitroacetophenone

2'-Fluoro-6'-methyl-3'-nitroacetophenone: A Comprehensive Overview

2'-Fluoro-6'-methyl-3'-nitroacetophenone, also known by its CAS number 1806312-75-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a fluoro group at the 2' position, a methyl group at the 6' position, and a nitro group at the 3' position on the acetophenone framework. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2'-Fluoro-6'-methyl-3'-nitroacetophenone involves a series of intricate organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and nitration. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored green chemistry approaches to synthesize this compound, leveraging biocatalysts and renewable feedstocks to align with sustainable development goals.

One of the most notable applications of 2'-Fluoro-6'-methyl-3'-nitroacetophenone is in drug discovery. The compound's structure makes it an excellent candidate for targeting specific biological pathways. For instance, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be harnessed for developing novel therapeutic agents. Additionally, its ability to modulate enzyme activity has led to investigations into its potential as a lead compound for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the realm of materials science, 2'-Fluoro-6'-methyl-3'-nitroacetophenone has been utilized as a precursor for synthesizing advanced materials with tailored properties. For example, researchers have employed this compound to develop high-performance polymers and organic semiconductors. Its electronic properties make it particularly suitable for applications in optoelectronics, where materials with specific charge transport characteristics are required.

The physical and chemical properties of 2'-Fluoro-6'-methyl-3'-nitroacetophenone have been extensively studied to better understand its behavior under various conditions. Recent spectroscopic analyses have revealed insights into its electronic transitions and molecular interactions, which are critical for optimizing its use in technological applications. Furthermore, computational chemistry techniques have been employed to predict the compound's reactivity and stability under different environmental conditions.

In terms of safety and handling, 2'-Fluoro-6'-methyl-3'-nitroacetophenone must be treated with care due to its potential hazards. Proper personal protective equipment should be worn during handling, and storage should comply with standard laboratory protocols to prevent exposure risks. Despite these precautions, the compound's benefits far outweigh its challenges when used responsibly within controlled environments.

The future outlook for 2'-Fluoro-6'-methyl-3'-nitroacetophenone is promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. As scientists continue to unravel its properties and applications, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical innovations.